molecular formula C12H17NO B143066 3-(Dimethylamino)-2-methylpropiophenone CAS No. 91-03-2

3-(Dimethylamino)-2-methylpropiophenone

Cat. No. B143066
CAS RN: 91-03-2
M. Wt: 191.27 g/mol
InChI Key: IBKTXALXQACSRE-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of related compounds involves the use of catalysts and different reaction conditions. For instance, molybdate sulfuric acid (MSA) is used as a catalyst under microwave irradiation to synthesize dimethyl (2,3-dihydro-1H-inden-6-ylamino) (substituted) methylphosphonates, which demonstrates the potential for efficient and green synthesis methods . Another example is the preparation of methyl (2E)-3-dimethylamino-2-(1H-indol-3-yl)-propenoate, which is achieved in two steps from 3-indoleacetic acid using N,N-dimethylformamide dimethylacetal (DMFDMA) . These methods could potentially be adapted for the synthesis of 3-(Dimethylamino)-2-methylpropiophenone.

Molecular Structure Analysis

The molecular structure of related compounds can be complex, with the possibility of multiple isomers and enantiomers. For example, kinetic resolution of 2-dimethylaminopropiophenone results in the separation of enantiomers with different optical purities . This indicates that the molecular structure of 3-(Dimethylamino)-2-methylpropiophenone could also exhibit chiral properties, which would be important in its synthesis and application.

Chemical Reactions Analysis

The related compounds participate in various chemical reactions, including multiple arylation processes catalyzed by palladium, which involves successive C-C and C-H bond cleavages . This suggests that 3-(Dimethylamino)-2-methylpropiophenone could also undergo similar reactions, potentially leading to the formation of complex products with multiple aromatic substituents.

Physical and Chemical Properties Analysis

The physical and chemical properties of 3-(Dimethylamino)-2-methylpropiophenone can be inferred from the behavior of similar compounds. For instance, the solubility of {2,6-bis[(dimethylamino)methyl]phenyl}diorganotin bromides in water and other polar solvents indicates that the dimethylamino group can significantly influence the solubility of a compound . Additionally, the reactivity of methyl 2-benzoylamino-3-dimethylaminopropenoate with various reagents to form fused pyranones suggests that the dimethylamino group can also affect the reactivity of the molecule .

Scientific Research Applications

1. Dyeing Polyester Fabrics

  • Application Summary : The compound is used in the synthesis of disperse dyes for dyeing polyester fabrics . These dyes are created by reacting enaminone derivatives with phenyldiazonium salt .
  • Methods of Application : The new disperse dyes are used to dye polyester materials at 2% shade, either with or without using carriers, at different dyeing temperatures (70, 90, and 100 °C) .
  • Results : The colors’ resistance to light, rubbing, perspiration, and washing fastness was assessed . The synthetic dyes also showed expected biological activity against fungus, yeast, and Gram-positive and Gram-negative bacteria .

2. Synthesis of 3-Dimethylaminobenzoic Acid

  • Application Summary : The compound is used in the synthesis of 3-Dimethylaminobenzoic acid .
  • Methods of Application : The specific methods of application or experimental procedures are not provided in the source .
  • Results : The product is a light yellow to beige crystalline powder with a melting point of 150°C to 153°C .

3. Stimuli-Responsive Materials

  • Application Summary : N - [3- (dimethylamino)propyl]methacrylamide (DMAPMA), a compound related to “3-(Dimethylamino)-2-methylpropiophenone”, is used as a comonomer to impart pH-sensitivity to hydrogels based on acrylic monomers .
  • Methods of Application : The specific methods of application or experimental procedures are not provided in the source .
  • Results : The results or outcomes obtained are not provided in the source .

Safety And Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, I can’t provide details on its safety and hazards.


Future Directions

Future research on this compound would likely involve determining its physical and chemical properties, studying its reactivity, and potentially investigating its bioactivity if it’s relevant for pharmaceutical or medicinal applications.


Please note that this is a general analysis based on the structure of the compound and similar compounds. For a detailed and accurate analysis, experimental data and research are needed. If you have any more questions or need further clarification, feel free to ask!


properties

IUPAC Name

3-(dimethylamino)-2-methyl-1-phenylpropan-1-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17NO/c1-10(9-13(2)3)12(14)11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IBKTXALXQACSRE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CN(C)C)C(=O)C1=CC=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID301241975
Record name 3-(Dimethylamino)-2-methyl-1-phenyl-1-propanone
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Molecular Weight

191.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Dimethylamino)-2-methylpropiophenone

CAS RN

91-03-2
Record name 3-(Dimethylamino)-2-methyl-1-phenyl-1-propanone
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Record name 3-(Dimethylamino)-2-methylpropiophenone
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Record name 3-(Dimethylamino)-2-methylpropiophenone
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Record name 3-(Dimethylamino)-2-methyl-1-phenyl-1-propanone
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Record name 2-benzoylpropyldimethylammonium chloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.001.851
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Record name 3-(DIMETHYLAMINO)-2-METHYLPROPIOPHENONE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
11
Citations
PS Portoghese, ZSD Gomaa, DL Larson… - Journal of medicinal …, 1973 - ACS Publications
… of -1,3,5-trimethyl-4-phenyl-4-propionoxypiperidine (4) were prepared and the absolute configuration was determined by degradation to (R)-3-dimethylamino-2-methylpropiophenone. …
Number of citations: 52 pubs.acs.org
D Fries, PS Portoghese - Journal of medicinal chemistry, 1974 - ACS Publications
… determined by degradation of piperidinol [( + ) —7] to (/?)-3-dimethylamino-2-methylpropiophenone. The analgetic potency of the 2S,4S,5/? isomer, ( + )-13, is approximately equal to …
Number of citations: 27 pubs.acs.org
X He, TT Batchelor, S Grossman, JG Supko… - … of Chromatography B, 2004 - Elsevier
… in the selected-ion monitoring mode to detect the [M+H] + ions at m/z 222.2 for procarbazine and at m/z 192.1 for the internal standard (3-dimethylamino-2-methylpropiophenone). …
Number of citations: 13 www.sciencedirect.com
DL Larson, PS Portoghese - Journal of medicinal chemistry, 1973 - ACS Publications
… optical isomers of a- and /3-prodine have been prepared and their absolute stereochemistries determined by chemical correlation with (25)-3-dimethylamino-2-methylpropiophenone. …
Number of citations: 50 pubs.acs.org
NH Pham, TJ Wenzel - Chirality, 2012 - Wiley Online Library
A sulfonated calix[4]resorcinarene containing L‐pipecolinic acid groups is investigated as a water‐soluble chiral NMR solvating agent. Aromatic substrates with phenyl, indole, indane, …
Number of citations: 12 onlinelibrary.wiley.com
AE Lovely, TJ Wenzel - Chirality: The Pharmacological …, 2008 - Wiley Online Library
Enantiomeric discrimination is observed in the 1 H and 13 C NMR spectra of secondary and tertiary amines in the presence of (−)‐(18‐crown‐6)‐2,3,11,12‐tetracarboxylic acid (1). …
Number of citations: 40 onlinelibrary.wiley.com
BE Dalvano, TJ Wenzel - Tetrahedron: Asymmetry, 2017 - Elsevier
… 7, α-(methylaminoethyl)benzyl alcohol 8, 2-tert-butylamino-1-phenylethanol 9, α-(1-aminoethyl)-4-hydroxybenzyl alcohol 10, tyrosinol 11, 3-dimethylamino-2-methylpropiophenone 12, …
Number of citations: 7 www.sciencedirect.com
CM Puentes, TJ Wenzel - Beilstein Journal of Organic …, 2017 - beilstein-journals.org
The utility of phosphated α-, β-and γ-cyclodextrins as water-soluble chiral NMR solvating agents for cationic substrates is described. Two sets of phosphated cyclodextrins, one with …
Number of citations: 11 www.beilstein-journals.org
CB Corwin - 1995 - escholarship.org
Nothing as significant or as long in the making as a doctoral degree is truly achieved alone. Many people, too many to list here, have helped me in my graduate career, and I owe them …
Number of citations: 2 escholarship.org
RN Booher - Journal of Labelled Compounds and …, 1978 - Wiley Online Library
… A solution containing (-)-3-dimethylamino2-methylpropiophenone (2) (3) (26.8 g, 0.4 mol) in tetrahydrofuran (100 ml) was added to a stirred solution of benzyl-d7magnesium chloride …

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